1,1'-[Methylenedi(4,1-phenylene)]bis(3,4-dimethylidenepyrrolidine)

• CAS No.: 110872-49-6
• Molecular Formula: C25H26N2
• Molecular Weight: 354.5 g/mol
• IUPAC Name: 1-[4-[[4-(3,4-dimethylidenepyrrolidin-1-yl)phenyl]methyl]phenyl]-3,4-dimethylidenepyrrolidine
• InChI: InChI=1S/C25H26N2/c1-18-14-26(15-19(18)2)24-9-5-22(6-10-24)13-23-7-11-25(12-8-23)27-16-20(3)21(4)17-27/h5-12H,1-4,13-17H2
• InChI Key: NNUWXKCGYKEBHX-UHFFFAOYSA-N
• Canonical SMILES: C=C1CN(CC1=C)C2=CC=C(C=C2)CC3=CC=C(C=C3)N4CC(=C)C(=C)C4

Description

1,1’-[Methylenedi(4,1-phenylene)]bis(3,4-dimethylidenepyrrolidine) is a complex organic compound known for its unique structure and properties. It is widely used in the synthesis of thermosetting polymers and flame retardant resins . The compound’s molecular formula is C21H14N2O4, and it has a molecular weight of 358.35 g/mol .

Preparation Methods

The synthesis of 1,1’-[Methylenedi(4,1-phenylene)]bis(3,4-dimethylidenepyrrolidine) typically involves the reaction of cis-butenedioic anhydride with 4,4’-methylenedianiline . The reaction is carried out under controlled conditions to ensure the formation of the desired product. Industrial production methods often involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity .

Chemical Reactions Analysis

1,1’-[Methylenedi(4,1-phenylene)]bis(3,4-dimethylidenepyrrolidine) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of different oxidation products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, where one or more atoms in the molecule are replaced by other atoms or groups. Common reagents and conditions used in these reactions include strong acids, bases, and specific catalysts.

Scientific Research Applications

1,1’-[Methylenedi(4,1-phenylene)]bis(3,4-dimethylidenepyrrolidine) has a wide range of scientific research applications:

Chemistry: It is used as a cross-linking agent in the synthesis of thermosetting polymers and flame retardant resins.

Biology: The compound’s unique structure makes it a valuable tool in studying molecular interactions and biological pathways.

Medicine: Research is ongoing to explore its potential use in drug delivery systems and as a therapeutic agent.

Industry: It is used in the production of high-grade rubber products, modified phenolic resins, and modified epoxy thermosetting resins.

Mechanism of Action

The mechanism of action of 1,1’-[Methylenedi(4,1-phenylene)]bis(3,4-dimethylidenepyrrolidine) involves its ability to form strong covalent bonds with other molecules. This property makes it an effective cross-linking agent, enhancing the thermal and mechanical properties of the materials it is used in . The compound interacts with molecular targets and pathways involved in polymerization and curing processes .

Comparison with Similar Compounds

1,1’-[Methylenedi(4,1-phenylene)]bis(3,4-dimethylidenepyrrolidine) is unique compared to other similar compounds due to its specific structure and properties. Similar compounds include:

Bis(4-maleimidophenyl)methane: Another bismaleimide compound used in similar applications.

4,4’-Methylenebis(phenylmaleimide): Known for its use in high-performance materials.

N,N’-Bismaleimido-4,4’-diphenylmethane: Used in the synthesis of advanced polymers. The uniqueness of 1,1’-[Methylenedi(4,1-phenylene)]bis(3,4-dimethylidenepyrrolidine) lies in its ability to provide superior thermal and mechanical properties to the materials it is used in.